Cas no 168618-33-5 (Ethyl 3-(1H-tetrazol-1-yl)benzoate)
168618-33-5 structure
Product Name:Ethyl 3-(1H-tetrazol-1-yl)benzoate
CAS No:168618-33-5
MF:C10H10N4O2
MW:218.2120013237
MDL:MFCD11108893
CID:3168061
PubChem ID:18464674
Update Time:2025-04-21
Ethyl 3-(1H-tetrazol-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(1H-tetrazol-1-yl)benzoate
- CS-0298919
- SCHEMBL7000863
- LS-04942
- ethyl 3-(tetrazol-1-yl)benzoate
- s10576
- STL466305
- 168618-33-5
- Ethyl 3-(1-Tetrazolyl)benzoate
- AKOS005175124
- ethyl3-(1H-tetrazol-1-yl)benzoate
- Benzoic acid, 3-(1H-tetrazol-1-yl)-, ethyl ester
- MFCD11108893
- ALBB-015846
- SKMABBOBKQYXHZ-UHFFFAOYSA-N
- EN300-302440
- SY040192
- ethyl 3-(1H-1,2,3,4-tetrazol-1-yl)benzoate
-
- MDL: MFCD11108893
- Inchi: 1S/C10H10N4O2/c1-2-16-10(15)8-4-3-5-9(6-8)14-7-11-12-13-14/h3-7H,2H2,1H3
- InChI Key: SKMABBOBKQYXHZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=C(C=1)N1C=NN=N1)=O
Computed Properties
- Exact Mass: 218.08037557Da
- Monoisotopic Mass: 218.08037557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.9Ų
Ethyl 3-(1H-tetrazol-1-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E259810-250mg |
Ethyl 3-(1H-tetrazol-1-yl)benzoate |
168618-33-5 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E259810-500mg |
Ethyl 3-(1H-tetrazol-1-yl)benzoate |
168618-33-5 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E259810-1000mg |
Ethyl 3-(1H-tetrazol-1-yl)benzoate |
168618-33-5 | 1g |
$ 720.00 | 2022-06-05 | ||
| abcr | AB409553-500 mg |
Ethyl 3-(1H-tetrazol-1-yl)benzoate |
168618-33-5 | 500MG |
€254.60 | 2023-02-19 | ||
| abcr | AB409553-1 g |
Ethyl 3-(1H-tetrazol-1-yl)benzoate |
168618-33-5 | 1 g |
€322.50 | 2023-07-19 | ||
| eNovation Chemicals LLC | D776370-5g |
Ethyl 3-(1-Tetrazolyl)benzoate |
168618-33-5 | 95% | 5g |
$715 | 2024-07-20 | |
| Enamine | EN300-302440-0.05g |
ethyl 3-(1H-1,2,3,4-tetrazol-1-yl)benzoate |
168618-33-5 | 95.0% | 0.05g |
$92.0 | 2025-03-19 | |
| Enamine | EN300-302440-0.1g |
ethyl 3-(1H-1,2,3,4-tetrazol-1-yl)benzoate |
168618-33-5 | 95.0% | 0.1g |
$138.0 | 2025-03-19 | |
| Enamine | EN300-302440-0.25g |
ethyl 3-(1H-1,2,3,4-tetrazol-1-yl)benzoate |
168618-33-5 | 95.0% | 0.25g |
$197.0 | 2025-03-19 | |
| Enamine | EN300-302440-0.5g |
ethyl 3-(1H-1,2,3,4-tetrazol-1-yl)benzoate |
168618-33-5 | 95.0% | 0.5g |
$311.0 | 2025-03-19 |
Ethyl 3-(1H-tetrazol-1-yl)benzoate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
168618-33-5 (Ethyl 3-(1H-tetrazol-1-yl)benzoate) Related Products
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- 351995-88-5(methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate)
- 926272-05-1(3-Methyl-4-tetrazol-1-yl-benzoic acid)
- 924858-83-3(2-Amino-4-(1H-tetraazol-1-yl)benzoic acid)
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- 78190-05-3(4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)
- 204196-80-5(3-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)
- 109817-10-9(4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester)
- 357159-60-5(Ethyl 4-(1H-tetrazol-1-yl)benzoate)
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